Cas no 31697-27-5 (1,2,4-Triazine,3,5,6-tris(methylthio)-)

• Product Name: 1,2,4-Triazine,3,5,6-tris(methylthio)-
• CAS No: 31697-27-5
• MF: C₆H₉N₃S₃
• MW: 219.350756406784
• CID: 312949
• PubChem ID: 281308
• Update Time: 2025-04-19

1,2,4-Triazine,3,5,6-tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine,3,5,6-tris(methylthio)-
• 3,5,6-tris-methylsulfanyl-[1,2,4]triazine
• 3,5,6-Trimethylthio-as-triazin
• 3,5,6-tris(methylsulfanyl)-1,2,4-triazine
• 31697-27-5
• NSC-134063
• DTXSID00953648
• NSC134063

• Inchi： 1S/C6H9N3S3/c1-10-4-5(11-2)8-9-6(7-4)12-3/h1-3H3
• InChI Key： TXAXULTUIXLGNB-UHFFFAOYSA-N
• SMILES： S(C)C1C(=NN=C(N=1)SC)SC

Computed Properties

• Exact Mass: 218.99600
• Monoisotopic Mass: 218.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 386.6°C at 760 mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.649
• PSA: 114.57000
• LogP: 2.03730